Cas no 2228707-74-0 (methyl 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoate)

• Product Name: methyl 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoate
• CAS No: 2228707-74-0
• MF: C₁₃H₁₅F₂NO₂
• MW: 255.26051068306
• CID: 6255579
• PubChem ID: 165972519
• Update Time: 2025-10-19

methyl 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoate
• 2228707-74-0
• methyl 4-[1-(aminomethyl)-3,3-difluorocyclobutyl]benzoate
• EN300-1945926

• Inchi： 1S/C13H15F2NO2/c1-18-11(17)9-2-4-10(5-3-9)12(8-16)6-13(14,15)7-12/h2-5H,6-8,16H2,1H3
• InChI Key： NLELAGVPHWECIJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC(C(=O)OC)=CC=2)(CN)C1)F

Computed Properties

• Exact Mass: 255.10708505g/mol
• Monoisotopic Mass: 255.10708505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 4-1-(aminomethyl)-3,3-difluorocyclobutylbenzoate

Compound CAS No 2228707-74-0: Methyl 4-(1-(Aminomethyl)-3,3-Difluorocyclobutyl)benzoate

The compound with CAS No 2228707-74-0, known as methyl 4-(1-(aminomethyl)-3,3-difluorocyclobutyl)benzoate, is a complex organic molecule that has garnered attention in recent years due to its unique chemical properties and potential applications in various fields. This compound is characterized by its bicyclic structure, which includes a cyclobutane ring fused with a benzoate group, along with fluorine substituents and an aminomethyl group. The combination of these structural features makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and material science. The presence of fluorine atoms in the cyclobutane ring of this compound contributes to its stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the aminomethyl group enhances the molecule's ability to form hydrogen bonds, which is crucial for its interaction with biological targets.

One of the most significant advancements in understanding this compound comes from its application in medicinal chemistry. Researchers have explored its potential as a lead compound for developing new drugs targeting specific receptors or enzymes. For instance, studies have shown that the methyl ester group can be modified to improve the compound's pharmacokinetic properties, such as absorption and distribution in the body.

The synthesis of methyl 4-(1-(aminomethyl)-3,3-difluorocyclobutyl)benzoate involves a multi-step process that combines principles from organic synthesis and fluorination techniques. Recent breakthroughs in catalytic fluorination have made it possible to produce this compound with higher yields and greater purity, which is essential for its use in preclinical studies.

In terms of environmental impact, this compound has been studied for its biodegradability and toxicity profiles. Initial findings suggest that it has low toxicity to aquatic organisms, which aligns with current trends toward developing eco-friendly chemical products. However, further research is needed to fully assess its environmental footprint and ensure sustainable production practices.

The integration of computational chemistry tools has also played a pivotal role in advancing our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity, and potential interactions with biological systems. These computational approaches complement experimental data and accelerate the discovery process.

Looking ahead, the versatility of methyl 4-(1-(aminomethyl)-3,3-difluorocyclobutyl)benzoate opens up opportunities for exploration in diverse areas such as agrochemicals, advanced materials, and diagnostics. Its unique combination of fluorine substituents and functional groups positions it as a valuable building block for designing next-generation compounds with tailored properties.

In conclusion, CAS No 2228707-74-0, or methyl 4-(1-(aminomethyl)-3,3-difluorocyclobutyl)benzoate, represents a fascinating example of how modern chemical synthesis and research can lead to innovative solutions across multiple disciplines. As ongoing studies continue to uncover new applications and optimize its properties, this compound stands at the forefront of scientific advancement.